Cas no 1019111-25-1 (8-Chloro-1,7-naphthyridine-6-carboxylic acid)

• Product Name: 8-Chloro-1,7-naphthyridine-6-carboxylic acid
• CAS No: 1019111-25-1
• MF: C₉H₅ClN₂O₂
• MW: 208.6012
• CID: 5069844
• PubChem ID: 42281371
• Update Time: 2025-06-14

8-Chloro-1,7-naphthyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1,7-naphthyridine-6-carboxylic acid
• 8-Chloro-1,7-naphthyridine-6-carboxylic acid

• Inchi： 1S/C9H5ClN2O2/c10-8-7-5(2-1-3-11-7)4-6(12-8)9(13)14/h1-4H,(H,13,14)
• InChI Key： YLISLRCKZWMAIW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C([H])=C([H])C([H])=N2)=C([H])C(C(=O)O[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1

Additional information on 8-Chloro-1,7-naphthyridine-6-carboxylic acid

8-Chloro-1,7-naphthyridine-6-carboxylic acid (CAS No. 1019111-25-1): A Comprehensive Overview of Its Properties and Applications

The compound 8-Chloro-1,7-naphthyridine-6-carboxylic acid (CAS No. 1019111-25-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This naphthyridine derivative is characterized by its unique molecular structure, which combines a chloro-substituted naphthyridine core with a carboxylic acid functional group. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific biological pathways.

In recent years, the demand for 8-Chloro-1,7-naphthyridine-6-carboxylic acid has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors, a class of compounds that have revolutionized cancer therapy. The naphthyridine scaffold is known for its ability to interact with various enzyme active sites, making it a versatile tool in the design of targeted therapeutics. This aligns with the current trend in precision medicine, where compounds like 1019111-25-1 are being explored for their selectivity and efficacy.

The synthesis of 8-Chloro-1,7-naphthyridine-6-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Its physicochemical properties, including solubility, stability, and melting point, are well-documented, making it a reliable choice for laboratory use. These attributes are critical for researchers who frequently search for "high-purity naphthyridine derivatives" or "CAS 1019111-25-1 suppliers."

Beyond its pharmaceutical applications, 8-Chloro-1,7-naphthyridine-6-carboxylic acid has also found utility in material science. Its conjugated aromatic system and functional groups make it a candidate for developing organic electronic materials, such as those used in OLEDs or sensors. This dual applicability in both life sciences and advanced materials has positioned it as a compound of interest in interdisciplinary research, answering queries like "naphthyridine-based materials" or "1019111-25-1 applications."

As the scientific community continues to explore the potential of 8-Chloro-1,7-naphthyridine-6-carboxylic acid, its relevance in addressing modern challenges—such as drug-resistant infections or sustainable material design—cannot be overstated. With ongoing studies investigating its structure-activity relationships and novel synthetic routes, this compound remains at the forefront of innovation. For those seeking "buy 1019111-25-1" or "naphthyridine derivatives research," understanding its multifaceted role is essential for leveraging its full potential.